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Compound of Interest

Compound Name: SIAIS164018

Cat. No.: B12405786 Get Quote

Essential Safety and Handling Guide for
SIAIS164018
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

PROTAC-based ALK and EGFR degrader, SIAIS164018. Adherence to these procedures is

critical for ensuring laboratory safety and minimizing exposure risk.

Personal Protective Equipment (PPE)
As a potent compound, SIAIS164018 requires stringent handling protocols to prevent

accidental exposure. The following personal protective equipment is mandatory when working

with this compound, particularly when handling the powder or preparing stock solutions.
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PPE Category Item Specifications

Eye Protection
Safety Goggles with Side-

Shields

Must be worn at all times in the

laboratory to protect from

splashes or airborne particles.

Hand Protection
Chemical-Resistant Gloves

(Nitrile)

Double gloving is

recommended, especially

when handling stock solutions.

Check for perforations before

use.

Body Protection
Impervious Laboratory Coat or

Gown

Should be resistant to

chemical permeation. Cuffed

sleeves are recommended to

protect wrists.

Respiratory Protection
NIOSH-Approved Respirator

(e.g., N95)

Required when handling the

compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation of

aerosols.

Operational and Disposal Plans
Proper operational procedures and waste disposal are crucial for maintaining a safe laboratory

environment. The following tables outline the step-by-step plans for handling and disposing of

SIAIS164018.

Operational Plan: Handling and Storage
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Step Procedure

1.

Preparation: Before handling, ensure all

necessary PPE is donned correctly. Prepare the

work area within a certified chemical fume hood

or Class II Biosafety Cabinet.

2.

Weighing and Reconstitution: Handle the solid

compound exclusively within a containment

system. Use dedicated spatulas and weighing

boats. Reconstitute in an appropriate solvent as

per the experimental protocol.

3.

Labeling: Clearly label all containers with the

compound name (SIAIS164018), concentration,

date, and user's initials.

4.
Storage of Solid: Store the solid compound at

-20°C for up to 3 years.[1]

5.

Storage of Solutions: Store stock solutions in a

sealed container at -80°C for up to 6 months or

at -20°C for up to 1 month.[2] Avoid repeated

freeze-thaw cycles.[1]

6.

Post-Handling: Decontaminate all surfaces and

equipment after use. Remove PPE in the

designated doffing area to prevent cross-

contamination.
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Step Procedure

1.

Waste Segregation: All disposable materials that

have come into contact with SIAIS164018 (e.g.,

gloves, pipette tips, vials) must be segregated

as hazardous chemical waste.

2.

Solid Waste: Collect all contaminated solid

waste in a dedicated, clearly labeled, and

sealed hazardous waste container.

3.

Liquid Waste: Collect unused solutions and

contaminated solvents in a separate, sealed,

and clearly labeled hazardous waste container.

Do not mix with other solvent waste streams

unless permitted by institutional guidelines.

4.

Final Disposal: Dispose of all hazardous waste

containing SIAIS164018 in accordance with

local, state, and federal regulations. Consult

your institution's Environmental Health and

Safety (EHS) department for specific guidelines.

Visual Safety Workflows
To further clarify the procedural steps for handling SIAIS164018, the following diagrams

illustrate the key workflows.

Preparation Handling Storage Cleanup & Disposal

Don PPE Prepare Fume Hood Weigh Solid Reconstitute Solution Label Container Store Solution Decontaminate Workspace Dispose Waste Doff PPE
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Caption: Workflow for the safe handling of SIAIS164018 from preparation to disposal.
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Caption: Decision-making process for immediate actions following an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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